
An In-depth Technical Guide to the Physical and
Chemical Properties of (-)-Ambroxide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (-)-Ambroxide

CAS No.: 100679-85-4

Cat. No.: B7821676

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Ambroxide, a naturally occurring terpenoid, is a key constituent responsible for the

characteristic aroma of ambergris, a substance produced in the digestive system of sperm

whales.[1] Due to its unique and sought-after scent profile, as well as its excellent fixative

properties, (-)-Ambroxide is a valuable ingredient in the fragrance and flavor industries.[2] This

document provides a comprehensive overview of the physical and chemical properties of (-)-
Ambroxide, intended to serve as a technical resource for professionals in research and

development.
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Identifier Value

IUPAC Name
(3aR,5aS,9aS,9bR)-3a,6,6,9a-

Tetramethyldodecahydronaphtho[2,1-b]furan

Synonyms (-)-Ambrox, Ambroxan, Ambrofix

CAS Number 6790-58-5

Molecular Formula C₁₆H₂₈O

Molecular Weight 236.39 g/mol

Chemical Structure

Physical Properties
The physical characteristics of (-)-Ambroxide are crucial for its application in various

formulations. A summary of these properties is presented in the table below.

Property Value

Appearance White to off-white crystalline solid or flakes.[3][4]

Melting Point 74-77 °C[3]

Boiling Point 272-274 °C at 760 mmHg

Density 0.939 g/mL at 25 °C[3]

Optical Rotation [α]²⁰/D = -26 ± 2° (c=1 in CHCl₃)[3]

Refractive Index n²⁰/D = 1.480 - 1.481[3]

Solubility
Insoluble in water; soluble in organic solvents

such as ethanol and chloroform.[5]
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(-)-Ambroxide is a stable molecule under standard conditions, a property that contributes to its

widespread use as a fixative in fragrances.[2] It is a bicyclic ether and its reactivity is largely

dictated by this functional group. It is relatively resistant to oxidation under normal conditions.

For long-term storage, it is recommended to keep it in a cool, dry, and dark place.

Synthesis
(-)-Ambroxide is commercially synthesized from sclareol, a natural diterpene extracted from

clary sage (Salvia sclarea). The synthesis is a multi-step process that involves the oxidative

degradation of sclareol to sclareolide, followed by reduction to a diol, and subsequent

cyclization to yield (-)-Ambroxide.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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